Cas no 108293-75-0 (Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-)
108293-75-0 structure
Product Name:Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
CAS No:108293-75-0
MF:C13H16O2
MW:204.264944076538
CID:1185630
PubChem ID:13788052
Update Time:2025-04-20
Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
- 1-(2-methoxy-5-methyl-3-prop-2-enylphenyl)ethanone
- 1-[2-Methoxy-5-methyl-3-(prop-2-en-1-yl)phenyl]ethan-1-one
- 1-(3-Allyl-2-methoxy-5-methylphenyl)ethanone
- 108293-75-0
- DTXSID50549459
-
- Inchi: 1S/C13H16O2/c1-5-6-11-7-9(2)8-12(10(3)14)13(11)15-4/h5,7-8H,1,6H2,2-4H3
- InChI Key: HLXLQLCYELHBNQ-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C)=O)=CC(C)=CC=1CC=C
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.93470
Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
108293-75-0 (Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-) Related Products
- 6342-75-2(2'-Methoxy-3'-methylacetophenone)
- 579-74-8(2-Methoxyacetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk